Cas no 35666-27-4 (3-Pyridinol,2,6-dinitro-, 3-acetate)

• Product Name: 3-Pyridinol,2,6-dinitro-, 3-acetate
• CAS No: 35666-27-4
• MF: C₇H₅N₃O₆
• MW: 227.131101369858
• CID: 322823
• PubChem ID: 3015794
• Update Time: 2025-04-19

3-Pyridinol,2,6-dinitro-, 3-acetate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,2,6-dinitro-, 3-acetate
• (2,6-dinitropyridin-3-yl) acetate
• 2,6-Dinitropyridin-3-yl acetate
• 3-pyridinol, 2,6-dinitro-, acetate (ester)
• DTXSID30189170
• 35666-27-4
• 3-Acetoxy-2,6-dinitropyridine

• Inchi： 1S/C7H5N3O6/c1-4(11)16-5-2-3-6(9(12)13)8-7(5)10(14)15/h2-3H,1H3
• InChI Key： ORBRXVAYODLQOU-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=C([N+](=O)[O-])N=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.01785
• Monoisotopic Mass: 227.017835
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131
• XLogP3: 0.9

Experimental Properties

• Density: 1.577
• Boiling Point: 442.4°Cat760mmHg
• Flash Point: 221.3°C
• Refractive Index: 1.592
• PSA: 125.47